Cas no 747-90-0 (Cholesta-3,5-diene)

• Product Name: Cholesta-3,5-diene
• CAS No: 747-90-0
• Molecular Formula: C₂₇H₄₄
• Molecular Weight: 368.63826
• MDL: MFCD00009939
• CID: 564782
• PubChem ID: 24892827

Cholesta-3,5-diene Properties

Names and Identifiers

• Cholesta-3,5-diene
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
• 3, 5-CHOLESTADIENE
• Cholest-3,5-diene
• Cholest-3,5-diene100µg
• Cholesta-3,5-dien
• Cholestadien-(3.5)
• Cholesterilene
• Cholesterylene
• EINECS 212-021-4
• delta-3,5-Cholestadiene
• .DELTA.3,5-Cholestadiene
• 3,5-Cholestadiene
• NSC-5193
• HY-W127575
• Q63399315
• MFCD00009939
• delta-(sup 3,5)-Cholestadien [German]
• .delta.-(sup 3,5)-Cholestadien
• DTXSID60870761
• AS-81911
• NSC 5193
• CHEBI:166791
• NS00042558
• .delta.-3,5-Cholestadiene
• delta-(sup 3,5)-Cholestadien
• Cholesta-3,5-diene, >=93% (HPLC)
• .delta.(3,5)-Cholestadiene
• delta(sup 3,5)-Cholestadiene
• WLN: L E5 B666 LU NUTJ A1 E1 FY1&3Y1&1
• 747-90-0
• CS-0185796
• RLHIRZFWJBOHHD-HKQCOZBKSA-N
• NSC5193
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• G76887

• MDL： MFCD00009939
• InChIKey： RLHIRZFWJBOHHD-HKQCOZBKSA-N
• Inchi： InChI=1S/C27H44/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h6,11-12,19-20,22-25H,7-10,13-18H2,1-5H3/t20-,22+,23-,24+,25+,26+,27-/m1/s1
• SMILES： C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC=C4)C)C

Computed Properties

• Exact Mass: 368.34400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 368.344
• Heavy Atom Count: 27
• Complexity: 595
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 8.19390
• PSA: 0.00000
• Refractive Index: 1.4922 (estimate)
• Boiling Point: 433.93°C (rough estimate)
• Melting Point: 78-80 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 225.2°C
• Density: 0.9250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids